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Compound of Interest

Compound Name: 4-Oxo cyclophosphamide-d8

Cat. No.: B12401541 Get Quote

This technical guide provides an in-depth overview of 4-Oxo cyclophosphamide-d8, a

deuterated analog of a key cyclophosphamide metabolite. It is intended for researchers,

scientists, and professionals in drug development and related fields. This document covers its

chemical properties, metabolic context, and application in analytical methodologies, adhering to

stringent data presentation and visualization standards.

Core Compound Data
4-Oxo cyclophosphamide-d8 is the isotopically labeled version of 4-oxo cyclophosphamide, a

minor metabolite of the widely used anticancer agent, cyclophosphamide. The deuterium

labeling makes it an ideal internal standard for quantitative bioanalytical assays.
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Property Value Reference

IUPAC Name

2-(bis(2-chloroethyl-1,1,2,2-

d4)amino)-1,3,2-

oxazaphosphinan-4-one 2-

oxide

[1]

Molecular Formula C₇H₅D₈Cl₂N₂O₃P [2]

Molecular Weight 283.12 g/mol [2]

CAS Number Not readily available [3]

Synonyms
4-Ketocyclophosphamide-d8,

Oxo-Endoxan-d8
[2]

Metabolic Pathway of Cyclophosphamide
Cyclophosphamide is a prodrug that requires metabolic activation by hepatic cytochrome P450

enzymes to exert its cytotoxic effects.[4][5] The metabolic cascade is complex, involving both

activation and detoxification pathways. 4-oxo cyclophosphamide is formed as a downstream

metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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